Cas no 2227897-17-6 (rac-(1R,2R)-2-(4-methylfuran-2-yl)cyclohexan-1-ol)

• Product Name: rac-(1R,2R)-2-(4-methylfuran-2-yl)cyclohexan-1-ol
• CAS No: 2227897-17-6
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 5777927
• PubChem ID: 165787069
• Update Time: 2025-11-01

rac-(1R,2R)-2-(4-methylfuran-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1636491
• rac-(1R,2R)-2-(4-methylfuran-2-yl)cyclohexan-1-ol
• 2227897-17-6

• Inchi： 1S/C11H16O2/c1-8-6-11(13-7-8)9-4-2-3-5-10(9)12/h6-7,9-10,12H,2-5H2,1H3/t9-,10-/m1/s1
• InChI Key： RBWNKRFCIODWJB-NXEZZACHSA-N
• SMILES： O[C@@H]1CCCC[C@H]1C1=CC(C)=CO1

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.4Ų

Additional information on rac-(1R,2R)-2-(4-methylfuran-2-yl)cyclohexan-1-ol

Professional Introduction to rac-(1R,2R)-2-(4-methylfuran-2-yl)cyclohexan-1-ol (CAS No. 2227897-17-6)

Rac-(1R,2R)-2-(4-methylfuran-2-yl)cyclohexan-1-ol is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2227897-17-6, has garnered attention due to its potential applications in medicinal chemistry and drug development. The intricate molecular structure of rac-(1R,2R)-2-(4-methylfuran-2-yl)cyclohexan-1-ol consists of a cyclohexane ring substituted with a 4-methylfuran moiety, which contributes to its distinct chemical behavior and reactivity.

The chemical structure of rac-(1R,2R)-2-(4-methylfuran-2-yl)cyclohexan-1-ol is a key factor in its utility. The presence of the cyclohexane ring provides a stable backbone, while the 4-methylfuran group introduces flexibility and reactivity. This combination makes the compound a valuable intermediate in synthesizing more complex molecules. The stereochemistry defined by the (1R,2R) configuration further influences its interactions with biological targets, making it a subject of interest for researchers exploring enantioselective synthesis.

In recent years, advancements in medicinal chemistry have highlighted the importance of rac-(1R,2R)-2-(4-methylfuran-2-yl)cyclohexan-1-ol in developing novel therapeutic agents. Its structural features suggest potential applications in modulating enzyme activity and receptor binding. For instance, studies have shown that derivatives of this compound may exhibit properties relevant to neurological disorders and inflammatory conditions. The 4-methylfuran moiety, in particular, has been investigated for its ability to interact with specific biological pathways, offering a foundation for designing targeted treatments.

The synthesis of rac-(1R,2R)-2-(4-methylfuran-2-yl)cyclohexan-1-ol involves sophisticated organic reactions that require precise control over reaction conditions. Researchers have developed methodologies that optimize yield and purity, ensuring the compound is suitable for further pharmaceutical applications. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve the desired stereochemical configuration. These advancements underscore the compound's significance in synthetic chemistry and its potential as a building block for more complex drug candidates.

Current research in the field continues to explore the pharmacological properties of rac-(1R,2R)-2-(4-methylfuran-2-yl)cyclohexan-1-ol. Preclinical studies have demonstrated promising results in models of pain management and neuroprotection. The compound's ability to interact with central nervous system receptors makes it a candidate for developing treatments that address conditions such as chronic pain and neurodegenerative diseases. Additionally, its structural similarity to known bioactive molecules suggests potential synergies with existing therapeutic strategies.

The analytical characterization of rac-(1R,2R)-2-(4-methylfuran-2-yl)cyclohexan-1-ol is another critical aspect of its study. High-resolution spectroscopy techniques such as NMR and mass spectrometry provide detailed insights into its molecular structure and purity. These analytical methods are essential for ensuring the compound meets stringent quality standards before it can be used in pharmaceutical formulations. Furthermore, computational modeling has been employed to predict how the compound might behave in different environments, aiding in the design of experiments and optimization of synthetic routes.

The industrial applications of rac-(1R,2R)-2-(4-methylfuran-2-yl)cyclohexan-1-ol are also being explored beyond academic research. Pharmaceutical companies are interested in leveraging its unique properties for developing new drugs that address unmet medical needs. The compound's versatility as an intermediate allows for the creation of diverse chemical libraries, which can be screened for bioactivity. This approach aligns with modern drug discovery trends that emphasize rapid synthesis and high-throughput screening to identify lead compounds efficiently.

In conclusion, rac-(1R,2R)-2-(4-methylfuran-2-y)cyclohexan-l ol (CAS No. 2227897-l7-l6) represents a fascinating subject of study in chemical and pharmaceutical sciences. Its complex structure, coupled with its promising pharmacological properties, positions it as a valuable asset in drug development efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges worldwide.